Cas no 306281-86-7 ((2R)-2-amino-2-4-(trifluoromethyl)phenylethan-1-ol)

(2R)-2-Amino-2-[4-(trifluoromethyl)phenyl]ethan-1-ol is a chiral amino alcohol derivative featuring a trifluoromethylphenyl group, which confers unique steric and electronic properties. The (R)-configuration ensures enantioselectivity, making it valuable in asymmetric synthesis and pharmaceutical applications. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the amino and hydroxyl functionalities provide versatile reactivity for further derivatization. This compound is particularly useful as a building block for bioactive molecules, catalysts, or ligands in stereocontrolled reactions. Its structural features make it suitable for applications in medicinal chemistry, where precise chirality and fluorinated motifs are often critical for optimizing drug efficacy and pharmacokinetics. High purity and well-defined stereochemistry are key advantages for research and industrial use.

(2R)-2-amino-2-4-(trifluoromethyl)phenylethan-1-ol structure

306281-86-7 structure

Product Name:(2R)-2-amino-2-4-(trifluoromethyl)phenylethan-1-ol

CAS No:306281-86-7

MF:C₉H₁₀F₃NO

MW:205.17701292038

MDL:MFCD09253775

CID:1447193

PubChem ID:10512424

Update Time:2025-06-07

(2R)-2-amino-2-4-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

- (2R)-2-Amino-2-[4-(trifluoromethyl)phenyl]ethanol
- (R)-2-Amino-2-(4-trifluoromethylphenyl)ethanol
- (2R)-2-Amino-2-(4-trifluoromethyl-phenyl)-ethanol
- (2R)-2-Amino-2-[4-(trifluoromethyl)phenyl]ethan-1-ol
- (R)-2-Amino-2-[4-(trifluoromethyl)phenyl]ethanol
- AKOS015928661
- CS-0197131
- MFCD09253775
- 306281-86-7
- BS-51703
- (R)-2-amino-2-(4-(trifluoromethyl)phenyl)ethan-1-ol
- EN300-1930725
- (R)-2-Amino-2-(4-(trifluoromethyl)phenyl)ethanol
- (2R)-2-amino-2-4-(trifluoromethyl)phenylethan-1-ol
- DS-018110
- G78884
- MDL： MFCD09253775
- Inchi： 1S/C9H10F3NO/c10-9(11,12)7-3-1-6(2-4-7)8(13)5-14/h1-4,8,14H,5,13H2/t8-/m0/s1
- InChI Key： VDJAPRZLEXCFHF-QMMMGPOBSA-N
- SMILES： FC(C1C=CC(=CC=1)[C@H](CO)N)(F)F

Computed Properties

Exact Mass: 205.0715
Monoisotopic Mass: 205.07144843g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 175
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 46.2Å²

Experimental Properties

PSA: 46.25

(2R)-2-amino-2-4-(trifluoromethyl)phenylethan-1-ol Pricemore >>

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